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Compound of Interest

Compound Name: Pevisone

Cat. No.: B1217728 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Pevisone is a critical component of laboratory safety and

environmental responsibility. This document provides a comprehensive, step-by-step guide for

the safe and compliant disposal of Pevisone cream, ensuring that laboratory practices align

with regulatory standards and environmental protection principles.

Pevisone is a combination topical cream containing the antifungal agent econazole nitrate and

the corticosteroid triamcinolone acetonide.[1][2] Due to the hazardous nature of its active

ingredients, specific disposal procedures must be followed.

Active Ingredient Hazard Profile
The safe disposal of Pevisone is primarily dictated by the properties of its active

pharmaceutical ingredients (APIs). Both econazole nitrate and triamcinolone acetonide are

classified as hazardous, necessitating disposal as chemical waste rather than general refuse.
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Active Ingredient CAS Number
Hazard
Classification

Key Risks

Econazole Nitrate 24169-02-6 Hazardous

Harmful if swallowed,

may damage fertility.

[3]

Triamcinolone

Acetonide
76-25-5 Hazardous

Suspected of

damaging fertility or

the unborn child; may

cause organ damage

through prolonged

exposure.[4][5]

Step-by-Step Disposal Protocol
Adherence to the following protocol is essential for the safe disposal of unused, expired, or

contaminated Pevisone cream within a laboratory setting.

Do Not Dispose in General Waste or Drains: Under no circumstances should Pevisone be

discarded in regular trash receptacles or flushed down the sewer.[3][6] The active

components can persist in the environment and pose a risk to aquatic life.

Segregate as Hazardous Pharmaceutical Waste: Pevisone waste should be segregated

from other laboratory waste streams. It must be managed as a hazardous chemical waste.

Consult Your Institution's Waste Management Plan: Every research institution has a specific

chemical hygiene and waste management plan. Refer to this document and consult with

your Environmental Health and Safety (EHS) department for specific institutional procedures.

Use Designated Waste Containers: Place the Pevisone tube and any contaminated

materials (e.g., gloves, absorbent pads) into a designated hazardous waste container. This

container should be clearly labeled as "Hazardous Pharmaceutical Waste" and include the

specific chemical names: "Econazole Nitrate" and "Triamcinolone Acetonide."

Arrange for Professional Disposal: The collected hazardous waste must be disposed of

through a licensed and authorized waste management firm.[1][4] These firms are equipped
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to handle and treat chemical waste in accordance with regulations set by the Environmental

Protection Agency (EPA) and other relevant authorities.[5][7] Methods may include controlled

incineration at a permitted facility.[3]

Maintain Disposal Records: Document the disposal of Pevisone in your laboratory's

chemical inventory and waste logs. This is crucial for regulatory compliance and safety

audits.

Experimental Workflow for Pevisone Disposal
The following diagram illustrates the procedural flow for the proper disposal of Pevisone in a

laboratory environment.
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Pevisone Disposal Workflow
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This guide is intended to provide essential safety and logistical information for the proper

disposal of Pevisone. By adhering to these procedures, laboratory professionals can ensure a

safe working environment, maintain regulatory compliance, and contribute to environmental

protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217728#pevisone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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